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Compound of Interest

Compound Name: Folic acid dihydrate

Cat. No.: B1450900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of folic acid dihydrate is crucial in various fields, from

pharmaceutical quality control to nutritional analysis. This guide provides a comprehensive

comparison of common and alternative analytical methods for the determination of folic acid,

supported by experimental data from various studies.

Comparison of Quantitative Performance
The selection of an appropriate quantification method depends on factors such as the required

sensitivity, selectivity, sample matrix, and available instrumentation. Below is a summary of the

performance characteristics of several widely used techniques.
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Method
Linearity
Range

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Accuracy
(Recovery
%)

Precision
(RSD %)

High-

Performance

Liquid

Chromatogra

phy (HPLC)

0.1–3

mmol/L[1]
0.1μg/mL[2] 0.1μg/mL[2] 99.04%[2]

2.0% (intra-

day), 7.2%

(inter-day)[1]

HPLC-

Tandem

Mass

Spectrometry

(HPLC-

MS/MS)

13.17–3657

ng/mL[3]

13.17

ng/mL[3]

13.17

ng/mL[3]

Not explicitly

stated, but

method

validated for

accuracy[3]

Not explicitly

stated, but

method

validated for

precision[3]

UV

Spectrophoto

metry

1.0–17.5

μg/ml[4]

0.011

μg/mL[5]

0.033

μg/mL[5]

100.6–

101.1%[4]

Not explicitly

stated, but

method

validated for

precision[4]

Derivative

Spectrophoto

metry

Not explicitly

stated

0.64 to 0.75

mg L-1[6]

1.80 to 2.85

mg L-1[6]
98-104%[6]

0.2 and 4.8%

[6]

Spectrophoto

metry (with

1,10-

phenanthrolin

e)

1.0–35.0 g

ml-1[7]

0.198 g ml-

1[7]

0.600 g ml-

1[7]

Not explicitly

stated, but

method

validated for

accuracy[7]

Not explicitly

stated, but

method

validated for

precision[7]

Spectrophoto

metry (with

Ninhydrin)

0.5–10.0 g

ml-1[7]

0.488 g ml-

1[7]

1.479 g ml-

1[7]

Not explicitly

stated, but

method

validated for

accuracy[7]

Not explicitly

stated, but

method

validated for

precision[7]
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Experimental Workflow for Method Comparison
The following diagram illustrates a typical workflow for the cross-validation of analytical

methods for folic acid quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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